Correction: DFT investigation of the oxygen reduction reaction over nitrogen (N) doped graphdiyne as an electrocatalyst: the importance of pre-adsorbed OH* and the solvation effect
Materials Advances Pub Date: 2023-11-17 DOI: 10.1039/D3MA90095A
Abstract
Correction for ‘DFT investigation of the oxygen reduction reaction over nitrogen (N) doped graphdiyne as an electrocatalyst: the importance of pre-adsorbed OH* and the solvation effect’ by Yuelin Wang et al., Mater. Adv., 2023, https://doi.org/10.1039/d3ma00502j.
Recommended Literature
- [1] Bimetallic CoSn nanoparticles anchored on N-doped carbon as antibacterial oxygen reduction catalysts for microbial fuel cells†
- [2] Rational magnetic modification of N,N-dioxidized pyrazine ring expanded adenine and thymine: a diradical character induced by base pairing and double protonation†
- [3] The photometric determination of phosphorus in low-alloy steels
- [4] Wide visible-range activatable fluorescence ZnSe:Eu3+/Mn2+@ZnS quantum dots: local atomic structure order and application as a nanoprobe for bioimaging†
- [5] Signaling mechanisms of LOV domains: new insights from molecular dynamics studies†
- [6] Visible to infrared plasmonic absorption from silver nanostructures enabled by microreactor-assisted solution deposition
- [7] Engineering Er3+-sensitized nanocrystals to enhance NIR II-responsive upconversion luminescence†
- [8] Quantification of glycoalkaloids in tomato plants by time-resolved fluorescence using a europium chelator entrapped in liposomes
- [9] Hexacyclic lactam building blocks for highly efficient polymer solar cells†
- [10] Fast and reversible functionalization of a single nanopore based on layer-by-layer polyelectrolyte self-assembly for tuning current rectification and designing sensors†
Journal Name：Materials Advances
Research Products
-
CAS no.: 170230-88-3
-
CAS no.: 157730-74-0
